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Compound Name: TRC051384 hydrochloride

Cat. No.: B1681365 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
TRC051384 is a potent small molecule inducer of Heat Shock Protein 70 (HSP70). It activates

the Heat Shock Factor 1 (HSF1), leading to the transcription of HSP70, which plays a crucial

role in cellular stress response and protection against neuronal trauma.[1][2] These application

notes provide detailed protocols for the preparation, storage, and stability assessment of

TRC051384 hydrochloride solutions to ensure consistent and reliable experimental outcomes.

Signaling Pathway of TRC051384
TRC051384 exerts its biological effects by modulating the heat shock response pathway.

Under normal physiological conditions, HSF1 is maintained in an inactive monomeric state

through its association with HSP90 and HSP70.[3][4] Upon cellular stress, or induction by

molecules like TRC051384, HSF1 dissociates from this inhibitory complex, undergoes

trimerization, and is phosphorylated.[3][4] The activated HSF1 trimer then translocates to the

nucleus, where it binds to heat shock elements (HSEs) in the promoter regions of target genes,

most notably HSP70, initiating their transcription.[5][6][7] The resulting increase in HSP70

protein levels helps to refold denatured proteins and protect the cell from damage. As HSP70

levels rise, it creates a negative feedback loop by binding to HSF1, promoting its

monomerization and inactivation, thus attenuating the stress response.[5][6][7][8][9]
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TRC051384 Hydrochloride Solution

Expose to Stress Conditions

Acid Hydrolysis
(e.g., 0.1 M HCl, 60°C)

Base Hydrolysis
(e.g., 0.1 M NaOH, 60°C)

Oxidation
(e.g., 3% H2O2, RT)

Thermal Degradation
(e.g., 60°C, solid & solution)

Photolytic Degradation
(UV/Vis light)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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